Cas no 284462-78-8 (4-(3-Amino-phenoxy)-pyridine-2-carboxylic Acid Methylamide)

• Product Name: 4-(3-Amino-phenoxy)-pyridine-2-carboxylic Acid Methylamide
• CAS No: 284462-78-8
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 239610
• PubChem ID: 23614557
• Update Time: 2025-04-19

4-(3-Amino-phenoxy)-pyridine-2-carboxylic Acid Methylamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 4-(3-aminophenoxy)-N-methyl-
• 4-(3-aminophenoxy)-N-methylpicolinamide
• 3-(-2-(N-methylcarbamoyl)-pyridin-4-yloxy)aniline
• 4-(3-aminophenoxy)-N-methyl-pyridine-2-carboxamide
• 4-(3-aminophenoxy)-pyridine-2-carbonic acid methyl amide
• 4-(3-amino-phenoxy)-pyridine-2-carboxylic acid methylamide
• AG-E-91260
• CTK0J9702
• KB-237825
• SureCN177723
• DTXSID60635175
• EN300-91326
• Z425852438
• SCHEMBL177723
• AKOS005840556
• DRPIVJDJDIQRFK-UHFFFAOYSA-N
• A1-02566
• 4-(3-aminophenoxy)pyridine-2-carboxylic acid methylamide
• 4-(3-AMINOPHENOXY)-N-METHYLPYRIDINE-2-CARBOXAMIDE
• 284462-78-8
• 4-(3-Aminophenoxy)-N-methyl-2-pyridinecarboxamide
• 4-(3-Amino-phenoxy)-pyridine-2-carboxylic Acid Methylamide

• Inchi： 1S/C13H13N3O2/c1-15-13(17)12-8-11(5-6-16-12)18-10-4-2-3-9(14)7-10/h2-8H,14H2,1H3,(H,15,17)
• InChI Key： DRPIVJDJDIQRFK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1C=CN=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.24